Cas no 1201790-45-5 (tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate)

• Product Name: tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate
• CAS No: 1201790-45-5
• MF: C₁₉H₃₄BN₃O₄
• MW: 379.301965236664
• CID: 2117516
• Update Time: 2025-05-20

tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentylcarbamate
• YFXCXRMQPDVYMF-UHFFFAOYSA-N
• 2-methyl-2-propyl {5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-pentyl}carbamate
• tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate
• Tert-butyl N-[5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pentyl]carbamate

• Inchi： 1S/C19H34BN3O4/c1-17(2,3)25-16(24)21-11-9-8-10-12-23-14-15(13-22-23)20-26-18(4,5)19(6,7)27-20/h13-14H,8-12H2,1-7H3,(H,21,24)
• InChI Key： YFXCXRMQPDVYMF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCCCCNC(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 492
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate

Comprehensive Overview of tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate (CAS No. 1201790-45-5)

The compound tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate, identified by its CAS No. 1201790-45-5, is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a 1H-pyrazole core and a dioxaborolane moiety, makes it a valuable intermediate in the development of novel therapeutic agents and bioconjugation strategies. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries such as "How is tert-Butyl carbamate used in drug discovery?" and "What are the applications of boronic esters in Suzuki coupling?".

One of the most notable features of CAS No. 1201790-45-5 is its role in cross-coupling reactions, particularly the Suzuki-Miyaura reaction, a cornerstone of modern organic synthesis. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group serves as a stable boron protecting group, enabling efficient C-C bond formation under mild conditions. Researchers frequently search for "boronic acid pinacol ester stability" and "pyrazole derivatives in medicinal chemistry," highlighting the compound's dual utility in both synthetic and biological contexts. Its tert-butyl carbamate (Boc) group further enhances its versatility, offering amine protection during multi-step syntheses.

In the context of drug discovery, tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate is increasingly explored for its potential in targeted protein degradation (e.g., PROTACs) and biomarker labeling. The 1H-pyrazole ring, a common pharmacophore, contributes to binding affinity in kinase inhibitors, addressing trending topics like "small molecule inhibitors for cancer therapy." Additionally, its boronate ester functionality aligns with the growing interest in "boron-based probes for imaging," as seen in recent publications on PET tracer development.

Synthetic accessibility is another key advantage of CAS No. 1201790-45-5. The compound can be prepared via sequential alkylation and boronation of 1H-pyrazole precursors, a process often queried as "how to synthesize pyrazole boronic esters." Its stability under ambient conditions and compatibility with solid-phase peptide synthesis (SPPS) further broaden its utility, resonating with searches for "Boc-protected amine reagents."

From an SEO perspective, this content integrates high-value keywords such as "boronic ester applications," "tert-butyl carbamate protection," and "CAS 1201790-45-5 supplier," while maintaining technical rigor. The compound’s relevance to green chemistry—evidenced by its use in catalyst-free couplings—also addresses the demand for "sustainable synthetic methods." As research into heterocyclic boron compounds expands, tert-Butyl (5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pentyl)carbamate remains a critical tool for innovators bridging chemical biology and materials science.